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Compound of Interest

Compound Name: Sodium ethenesulfonate

Cat. No.: B036808 Get Quote

Sodium Ethenesulfonate: A Comprehensive
Technical Review
For Researchers, Scientists, and Drug Development Professionals

Sodium ethenesulfonate, also known as sodium vinylsulfonate, is a versatile organosulfur

compound with significant applications across various scientific and industrial domains. Its

unique bifunctional structure, featuring a reactive vinyl group and a polar sulfonate group,

makes it a valuable monomer for polymerization and an intermediate in organic synthesis. This

guide provides an in-depth overview of its physical and chemical properties, supported by

experimental methodologies and logical workflows.

Core Physical and Chemical Properties
The fundamental properties of sodium ethenesulfonate are summarized below, providing a

clear reference for laboratory and development applications.
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Property Value Citations

Molecular Formula C₂H₃NaO₃S [1][2][3]

Molecular Weight ~130.10 g/mol [1][2][4]

CAS Number 3039-83-6 [1][2][3]

Appearance

Colorless to light yellow liquid

(commonly as a 25-30%

aqueous solution)

[1][2]

Melting Point -20 °C [1][2][5]

Boiling Point 100 °C (at 101,325 Pa) [1][2][5]

Density 1.176 g/mL at 25 °C [1][2][3]

Refractive Index n₂₀/D 1.376 [1][2]

pKa -2.71 at 20 °C [1][2][5]

LogP (octanol/water) -1.01 at 20 °C [1][5]

Vapor Pressure 0 Pa at 25 °C [1][2][5]

Water Solubility Highly soluble [1][2][3]

Methanol Solubility Slightly soluble [1][2][5]

Organic Solvent Solubility Generally poor [1]

Chemical Reactivity and Stability
Sodium ethenesulfonate's chemical behavior is largely dictated by its activated carbon-

carbon double bond.[2] This high reactivity allows it to readily participate in various chemical

reactions.

Key Reactions:

Addition Reactions: The double bond is susceptible to nucleophilic attack. For instance, it

reacts with ammonia to form 2-aminoethanesulfonic acid (taurine).[2]
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Polymerization: It serves as a monomer in the production of polyvinylsulfonic acid and other

copolymers.[1][2] These polymers are notable for their use as ion-conductive membranes in

fuel cells and as photoresists in the electronics industry.[2]

Stability:

The compound is stable under normal ambient conditions.[1][3] For long-term storage, it is

recommended to keep it at 2-8°C under an inert atmosphere, such as nitrogen or argon.[1][2] It

is also noted to be light-sensitive and should be stored accordingly to prevent degradation.[1]

[2] Sodium ethenesulfonate is incompatible with strong oxidizing agents.[1][3]

Experimental Protocols
The determination of the physicochemical properties of sodium ethenesulfonate relies on

standardized experimental procedures. Below are detailed methodologies for key experiments.

Determination of Solubility
A qualitative assessment of solubility in various solvents can be performed to understand the

compound's polarity.

Objective: To determine the solubility of sodium ethenesulfonate in polar (e.g., water) and

non-polar (e.g., kerosene) solvents.

Apparatus: Test tubes, spatula, vortex mixer (optional).

Procedure:

Label two separate test tubes.

Add a standardized volume of deionized water to the first test tube and an equal volume of

the non-polar solvent to the second.

Introduce a small, measured amount of sodium ethenesulfonate into each test tube.

Agitate both test tubes vigorously for a set period to facilitate dissolution.
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Observe and record the extent to which the compound has dissolved in each solvent,

noting if the resulting solution is clear, cloudy, or if solid remains.[2]

Melting Point Determination
The capillary method is a standard technique for determining the melting point of a solid

substance.[5][6]

Objective: To determine the temperature range over which sodium ethenesulfonate
transitions from a solid to a liquid.

Apparatus: Melting point apparatus (e.g., Mel-Temp), capillary tubes, thermometer.

Procedure:

Ensure the sample is in a finely powdered, dry state.[6]

Pack a small amount of the sample into a capillary tube to a height of 1-2 cm.[7]

Place the capillary tube into the heating block of the melting point apparatus.

Heat the sample rapidly to obtain an approximate melting point, then allow the apparatus

to cool.

Perform a second, more precise measurement by heating at a slower rate (e.g., 2 °C/min)

as the temperature approaches the approximate melting point.

Record the temperature at which the substance first begins to melt (t1) and the

temperature at which it is completely molten (t2). The melting point is reported as this

range.[7]

pKa Determination by Potentiometric Titration
Potentiometric titration is a highly precise method for determining the acid dissociation constant

(pKa).[8]

Objective: To determine the pKa of ethenesulfonic acid by titrating its sodium salt.
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Apparatus: Potentiometer with a pH electrode, burette, magnetic stirrer, reaction vessel.

Procedure:

Calibrate the pH meter using standard buffer solutions.[9]

Prepare a solution of sodium ethenesulfonate of a known concentration (e.g., 1 mM) in

deionized water.[9]

To ensure a constant ionic strength, 0.15 M potassium chloride can be added to the

solution.[9]

Purge the solution with an inert gas like nitrogen to remove dissolved carbon dioxide.[9]

Place the solution in the reaction vessel with the pH electrode immersed and stir

continuously.

Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCl), adding

the titrant in small, precise increments.

Record the pH value after each addition of titrant.

Plot the pH versus the volume of titrant added. The pKa can be determined from the

inflection point of the resulting titration curve.[10]

Logical Workflow and Visualization
The industrial synthesis of sodium ethenesulfonate can be visualized as a multi-step

chemical process. The following diagram, generated using Graphviz, illustrates a common

synthetic route.
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Caption: Synthesis of Sodium Ethenesulfonate.

This technical guide provides a foundational understanding of the physical and chemical

properties of sodium ethenesulfonate, intended to aid researchers and professionals in its

application and development. The provided experimental protocols offer a starting point for the

verification and further characterization of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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